N-(4-Bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
N-(4-Bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
626227-81-4
VCID:
VC0460703
InChI:
InChI=1S/C20H17BrF3N3OS/c1-11-8-12(21)6-7-15(11)26-17(28)10-29-19-14(9-25)18(20(22,23)24)13-4-2-3-5-16(13)27-19/h6-8H,2-5,10H2,1H3,(H,26,28)
SMILES:
CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C(F)(F)F
Molecular Formula:
C20H17BrF3N3OS
Molecular Weight:
484.3g/mol
N-(4-Bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide
CAS No.: 626227-81-4
Main Products
VCID: VC0460703
Molecular Formula: C20H17BrF3N3OS
Molecular Weight: 484.3g/mol
![N-(4-Bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide - 626227-81-4](/images/no_structure.jpg)
| CAS No. | 626227-81-4 |
|---|---|
| Product Name | N-(4-Bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide |
| Molecular Formula | C20H17BrF3N3OS |
| Molecular Weight | 484.3g/mol |
| IUPAC Name | N-(4-bromo-2-methylphenyl)-2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]acetamide |
| Standard InChI | InChI=1S/C20H17BrF3N3OS/c1-11-8-12(21)6-7-15(11)26-17(28)10-29-19-14(9-25)18(20(22,23)24)13-4-2-3-5-16(13)27-19/h6-8H,2-5,10H2,1H3,(H,26,28) |
| Standard InChIKey | JQZDWXNNVMAJRB-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C(F)(F)F |
| Canonical SMILES | CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C(F)(F)F |
| PubChem Compound | 3535444 |
| Last Modified | Nov 11 2021 |
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